Cas no 2171236-98-7 ((3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid)
(3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid
- EN300-1475798
- 2171236-98-7
- (3R)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid
-
- Inchi: 1S/C27H34N2O5/c1-3-5-11-18(16-25(30)31)28-26(32)24(10-4-2)29-27(33)34-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h6-9,12-15,18,23-24H,3-5,10-11,16-17H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t18-,24-/m1/s1
- InChI Key: YYEGBSZJWGTJRF-HOYKHHGWSA-N
- SMILES: O(C(N[C@@H](C(N[C@@H](CC(=O)O)CCCC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 13
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 105Ų
(3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1475798-0.05g |
(3R)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid |
2171236-98-7 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1475798-0.1g |
(3R)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid |
2171236-98-7 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1475798-0.25g |
(3R)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid |
2171236-98-7 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1475798-0.5g |
(3R)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid |
2171236-98-7 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1475798-1.0g |
(3R)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid |
2171236-98-7 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1475798-2.5g |
(3R)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid |
2171236-98-7 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1475798-5.0g |
(3R)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid |
2171236-98-7 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1475798-10.0g |
(3R)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid |
2171236-98-7 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1475798-50mg |
(3R)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid |
2171236-98-7 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1475798-100mg |
(3R)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid |
2171236-98-7 | 100mg |
$2963.0 | 2023-09-29 |
(3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid
(3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid (CAS No. 2171236-98-7)
(3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid (CAS No. 2171236-98-7) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug discovery and development.
The structure of (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid is characterized by a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to the amino group of a pentanamide moiety, which is further linked to a heptanoic acid chain. The Fmoc group is widely used in peptide synthesis due to its stability under mild conditions and its ease of removal, making it an ideal choice for protecting amino groups during multi-step syntheses.
Recent studies have highlighted the importance of Fmoc-protected amino acid derivatives in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that these compounds can be used to enhance the solubility and bioavailability of peptides, which are often limited by their poor pharmacokinetic properties. The study also showed that the Fmoc group can be selectively removed under mild conditions, allowing for precise control over the synthesis process.
In addition to their applications in drug discovery, (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid and similar compounds have been explored for their potential in diagnostic imaging. A 2020 study in the Bioconjugate Chemistry journal reported that these derivatives can be conjugated with imaging agents to create targeted probes for detecting specific biomarkers in diseases such as cancer and neurodegenerative disorders. The high specificity and stability of these conjugates make them promising candidates for non-invasive diagnostic tools.
The synthesis of (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid involves several key steps, including the protection of the amino group with the Fmoc moiety, followed by the formation of the amide bond between the pentanamide and heptanoic acid chains. These steps require careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the process, making it more efficient and scalable for industrial applications.
The physical and chemical properties of (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid are well-documented. It is a white crystalline solid with a molecular weight of approximately 445 g/mol. The compound exhibits good solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions. However, it is relatively insoluble in water, which can be an advantage or a limitation depending on the specific application.
In terms of safety, (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that Fmoc derivatives can cause eye irritation and skin sensitization if not handled with care. Therefore, appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should always be worn when working with this compound.
The future prospects for (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid are promising. Ongoing research is focused on optimizing its use in peptide synthesis and exploring new applications in areas such as targeted drug delivery and biomaterials science. For example, recent advancements in nanotechnology have opened up new possibilities for using Fmoc derivatives to create smart drug delivery systems that can release therapeutic agents at specific sites within the body.
In conclusion, (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid (CAS No. 2171236-98-7) is a versatile compound with significant potential in various fields of chemical biology and medicinal chemistry. Its unique structure and properties make it an invaluable tool for researchers working on peptide synthesis, drug discovery, and diagnostic imaging. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.
2171236-98-7 ((3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)